Cas no 58379-82-1 (Benzene,1-[(1-isocyanobutyl)sulfonyl]-4-methyl-)

Benzene,1-[(1-isocyanobutyl)sulfonyl]-4-methyl- structure
58379-82-1 structure
Product Name:Benzene,1-[(1-isocyanobutyl)sulfonyl]-4-methyl-
CAS No:58379-82-1
MF:C12H15NO2S
MW:237.31800198555
CID:365930
PubChem ID:18960823
Update Time:2025-04-19

Benzene,1-[(1-isocyanobutyl)sulfonyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-[(1-isocyanobutyl)sulfonyl]-4-methyl-
    • 1-(1-isocyanobutylsulfonyl)-4-methylbenzene
    • 1-[(1-isocyanobutyl)sulfonyl]-4-methylBenzene
    • 1-N-PROPYL-1-TOSYLMETHYL ISOCYANIDE
    • 1-((1-ISOCYANOBUTYL)SULFONYL)-4-METHYLBENZENE
    • 1-tosylbutyl isocyanide
    • FD6080
    • DTXSID40596891
    • 1-N-PROPYL-1-TOSYLMETHYLISOCYANIDE
    • 1-(1-isocyanobutanesulfonyl)-4-methylbenzene
    • 1-(1-Isocyanobutane-1-sulfonyl)-4-methylbenzene
    • AMY21425
    • A934137
    • FT-0604122
    • SCHEMBL9404416
    • 58379-82-1
    • MDL: MFCD05664015
    • Inchi: 1S/C12H15NO2S/c1-4-5-12(13-3)16(14,15)11-8-6-10(2)7-9-11/h6-9,12H,4-5H2,1-2H3
    • InChI Key: KAEDHYMVPXWAGH-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(C(CCC)[N+]#[C-])(=O)=O

Computed Properties

  • Exact Mass: 237.08200
  • Monoisotopic Mass: 237.08234989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 46.9Ų

Experimental Properties

  • PSA: 42.52000
  • LogP: 3.12570

Benzene,1-[(1-isocyanobutyl)sulfonyl]-4-methyl- Related Literature

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